Cas no 2320681-84-1 (2-(4-bromophenyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one)

2-(4-Bromophenyl)-1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one is a structurally complex bicyclic compound featuring a bromophenyl moiety and an imidazole-substituted azabicyclo[3.2.1]octane scaffold. This hybrid molecule combines a privileged pharmacophore (imidazole) with a conformationally constrained bridged bicyclic system, which may enhance binding selectivity and metabolic stability. The presence of the 4-bromophenyl group offers potential for further functionalization via cross-coupling reactions. The compound's rigid architecture could be valuable in medicinal chemistry for targeting specific receptors or enzymes, particularly in CNS research due to the azabicyclic framework. Its unique stereochemistry and heterocyclic diversity make it a promising intermediate for developing novel bioactive molecules with optimized physicochemical properties.
2-(4-bromophenyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one structure
2320681-84-1 structure
Product Name:2-(4-bromophenyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one
CAS No:2320681-84-1
MF:C18H20BrN3O
MW:374.274903297424
CID:5339652
Update Time:2025-07-02

2-(4-bromophenyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(4-bromophenyl)ethan-1-one
    • 2-(4-bromophenyl)-1-(3-imidazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)ethanone
    • 2-(4-bromophenyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one
    • Inchi: 1S/C18H20BrN3O/c19-14-3-1-13(2-4-14)9-18(23)22-15-5-6-16(22)11-17(10-15)21-8-7-20-12-21/h1-4,7-8,12,15-17H,5-6,9-11H2
    • InChI Key: NBLYSTSKSGPUDZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CC(N1C2CCC1CC(C2)N1C=NC=C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 424
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38.1

2-(4-bromophenyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6549-2783-2μmol
2-(4-bromophenyl)-1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2320681-84-1
2μmol
$57.0 2023-09-08
Life Chemicals
F6549-2783-5μmol
2-(4-bromophenyl)-1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2320681-84-1
5μmol
$63.0 2023-09-08
Life Chemicals
F6549-2783-10μmol
2-(4-bromophenyl)-1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2320681-84-1
10μmol
$69.0 2023-09-08
Life Chemicals
F6549-2783-20μmol
2-(4-bromophenyl)-1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2320681-84-1
20μmol
$79.0 2023-09-08
Life Chemicals
F6549-2783-1mg
2-(4-bromophenyl)-1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2320681-84-1
1mg
$54.0 2023-09-08
Life Chemicals
F6549-2783-2mg
2-(4-bromophenyl)-1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2320681-84-1
2mg
$59.0 2023-09-08
Life Chemicals
F6549-2783-3mg
2-(4-bromophenyl)-1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2320681-84-1
3mg
$63.0 2023-09-08
Life Chemicals
F6549-2783-4mg
2-(4-bromophenyl)-1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2320681-84-1
4mg
$66.0 2023-09-08
Life Chemicals
F6549-2783-5mg
2-(4-bromophenyl)-1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2320681-84-1
5mg
$69.0 2023-09-08
Life Chemicals
F6549-2783-10mg
2-(4-bromophenyl)-1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
2320681-84-1
10mg
$79.0 2023-09-08

Additional information on 2-(4-bromophenyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one

Introduction to 2-(4-bromophenyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one (CAS No: 2320681-84-1)

2-(4-bromophenyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2320681-84-1, belongs to a class of molecules characterized by a fused bicyclic system incorporating an azabicycloalkane core, which is appended with an imidazole moiety and a brominated phenyl group. The presence of these distinct structural elements suggests a high degree of molecular complexity, which may contribute to its interaction with biological targets in novel ways.

The structural framework of 2-(4-bromophenyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one is notable for its integration of multiple pharmacophoric groups. The azabicycloalkane scaffold, specifically the bicyclo[3.2.1]octane ring system, is known for its ability to mimic certain natural products and has been explored in various drug discovery programs due to its potential to induce conformational constraints that enhance binding affinity. The incorporation of an imidazole ring further enriches the pharmacological profile of this compound, as imidazole derivatives are widely recognized for their role in modulating biological processes, including enzyme inhibition and receptor binding.

The 4-bromophenyl substituent at the 2-position of the molecule introduces a halogen atom into the aromatic ring, which is a common feature in many bioactive compounds. Halogenated aromatic rings often serve as key pharmacophores in drug design, contributing to lipophilicity, metabolic stability, and interactions with biological targets such as proteins and nucleic acids. The presence of bromine also provides a handle for further chemical modifications, enabling synthetic chemists to explore analogues with tailored properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features influence biological activity. Studies have indicated that the rigid bicyclic system in 2-(4-bromophenyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one may enhance its ability to fit into specific binding pockets within biological macromolecules. This conformational rigidity can be particularly advantageous in the design of drugs targeting enzymes or receptors where precise spatial orientation is critical for efficacy.

The imidazole moiety in this compound is particularly interesting from a biological perspective. Imidazole derivatives have been extensively studied for their potential therapeutic applications, ranging from antifungal agents to antiviral drugs. The nitrogen atoms within the imidazole ring can form hydrogen bonds with polar residues in proteins, thereby contributing to the compound's binding affinity and selectivity. Furthermore, the imidazole ring can serve as a scaffold for further derivatization, allowing researchers to fine-tune its properties for specific biological targets.

In the context of drug discovery, the combination of these structural elements—bicyclo[3.2.1]octane, imidazole, and bromophenyl—makes 2-(4-bromophenyl)-1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-ylethan-1-one a promising candidate for further investigation. Its unique architecture suggests potential interactions with a variety of biological targets, including enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders.

Current research efforts are focused on exploring the pharmacological potential of this compound through both experimental and computational approaches. In vitro studies have begun to uncover its interactions with various biomarkers, providing insights into its mechanism of action and potential therapeutic applications. Additionally, computational modeling techniques are being employed to predict how modifications to its structure might enhance its potency or selectivity.

The synthesis of 2-(4-bromophenyl)-1-3-(1H-imidazol-1-yloxy)-8-Azabicyclo[3.]..octan]-8-ylethanone presents both challenges and opportunities for synthetic chemists due to its complex architecture.. The construction..

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.